Cas no 497238-22-9 (Heptanoic acid, 3-amino-3-propyl-, 1,1-dimethylethyl ester, (3S)-)

• Product Name: Heptanoic acid, 3-amino-3-propyl-, 1,1-dimethylethyl ester, (3S)-
• CAS No: 497238-22-9
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 1541438
• Update Time: 2024-08-24

Heptanoic acid, 3-amino-3-propyl-, 1,1-dimethylethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-amino-3-propyl-, 1,1-dimethylethyl ester, (3S)-

• Inchi： 1S/C14H29NO2/c1-6-8-10-14(15,9-7-2)11-12(16)17-13(3,4)5/h6-11,15H2,1-5H3/t14-/m0/s1
• InChI Key： JKAFSDFRWQXVBN-AWEZNQCLSA-N
• SMILES： C(OC(C)(C)C)(=O)C[C@](N)(CCC)CCCC

Computed Properties

• Exact Mass: 243.21997

Experimental Properties

• Density: 0.911±0.06 g/cm3(Predicted)
• Boiling Point: 313.5±25.0 °C(Predicted)
• PSA: 52.32
• pka: 9.73±0.25(Predicted)